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Compound of Interest

Compound Name: 6-(Aminomethyl)pyridin-2-amine

Cat. No.: B064707

An In-Depth Technical Guide to the Safe Handling of 6-(Aminomethyl)pyridin-2-amine

Authored for Drug Development Professionals, Researchers, and Scientists

Abstract

6-(Aminomethyl)pyridin-2-amine is a bifunctional molecule of significant interest in medicinal
chemistry and drug development, valued for its role as a versatile building block and ligand. Its
structure, featuring a primary aminomethyl group and a primary aromatic amine on a pyridine
scaffold, imparts specific reactivity and biological potential. However, these same functional
groups are responsible for its significant hazardous properties. This guide provides a
comprehensive overview of the critical safety and handling protocols necessary for the
responsible use of this compound in a laboratory setting. It moves beyond a simple recitation of
safety data sheet (SDS) information to offer a deeper, scientifically grounded understanding of
the hazards, enabling researchers to implement robust and self-validating safety systems.

Compound Identification and Physicochemical
Properties

Understanding the fundamental properties of a chemical is the first step in a robust safety
assessment. 6-(Aminomethyl)pyridin-2-amine is a primary amine, which dictates much of its
chemical behavior and hazard profile.
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Property Value Source

6-(Aminomethyl)pyridin-2-

Chemical Name _ N/A
amine
CAS Number 86566-33-0 N/A
Molecular Formula CeHoN3 N/A
Molecular Weight 123.16 g/mol N/A
Appearance Liquid [1]
Boiling Point 82 - 85 °C (16 hPa) [1]
Density 1.049 g/cm?3 at 25 °C [1]

The product is chemically
Chemical Stability stable under standard ambient  [1]

conditions

The presence of two amine groups makes the molecule basic and nucleophilic, and also highly
corrosive. These groups can readily react with acidic and electrophilic compounds and are
responsible for the severe skin and eye damage the compound can cause.

Hazard Identification and GHS Classification

6-(Aminomethyl)pyridin-2-amine is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its corrosive nature.
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Hazard GHS Signal Hazard
Category ) Source
Class Pictogram Word Statement
H314:
) Causes
Skin _ _
) 1B corrosive Danger severe skin [1]
Corrosion
burns and
eye damage
H314:
) Causes
Serious Eye ) )
corrosive Danger severe skin [1]
Damage
burns and
eye damage

Expert Insight: The Category 1B classification for skin corrosion indicates that, upon
application, the material causes irreversible damage to the skin, specifically necrosis through
the epidermis and into the dermis, within an observation period of up to 14 days following an
exposure of up to one hour.[1] This underscores the critical importance of preventing all direct
contact.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, prioritizing engineering controls and
supplementing them with appropriate PPE. The causality behind each recommendation is

rooted in the compound's corrosive nature.
Engineering Controls:

e Fume Hood: All manipulations of 6-(Aminomethyl)pyridin-2-amine, including weighing,
transferring, and preparing solutions, must be conducted inside a certified chemical fume
hood. This is the primary barrier to prevent inhalation of any vapors or aerosols.[1][2]

o Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and
eyewash station are mandatory in any laboratory where this compound is handled.[3]
Immediate and copious irrigation is the most critical first aid measure for skin or eye contact.
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Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a dynamic
risk assessment based on the experimental procedure.

» Hand Protection: Wear nitrile or neoprene gloves that are rated for protection against
corrosive amines. Always inspect gloves for tears or pinholes before use. Double-gloving is
recommended during transfers of neat material. After handling, remove gloves using the
proper technique to avoid contaminating your skin and dispose of them in accordance with
laboratory procedures.[4]

o Eye and Face Protection: Chemical safety goggles are mandatory at all times. When
handling larger quantities or when there is a significant risk of splashing, a full-face shield
must be worn in addition to safety goggles.[4]

» Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. Ensure
that clothing covers all exposed skin. Do not wear shorts or open-toed shoes in the
laboratory.

Diagram: PPE Selection Workflow

This flowchart provides a logical path for selecting the appropriate level of PPE based on the
task.
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Caption: PPE selection decision tree for handling 6-(Aminomethyl)pyridin-2-amine.

Standard Operating Procedures (SOPSs)

Adherence to detailed, validated protocols is essential for safety. The following SOPs provide a

framework for common laboratory manipulations.

SOP 1: Weighing and Preparing a Solution

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b064707?utm_src=pdf-body-img
https://www.benchchem.com/product/b064707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Preparation: Don all required PPE (see Section 3). Ensure the analytical balance is inside a
fume hood or a vented balance enclosure.

o Tare: Place a suitable weighing vessel (e.g., a glass vial) on the balance and tare it.

» Dispensing: Using a clean spatula or pipette, carefully transfer the desired amount of 6-
(Aminomethyl)pyridin-2-amine into the tared vessel. Perform this action slowly to minimize
the risk of spills or aerosol generation.

o Sealing: Immediately cap the stock bottle and the weighing vessel.

» Cleaning: Wipe the spatula and any affected surfaces with a damp cloth (using a solvent like
isopropanol), ensuring the cleaning cloth is disposed of as hazardous waste.

» Dissolution: In the fume hood, add the desired solvent to the weighing vessel containing the
compound. If necessary, cap and vortex or stir until fully dissolved.

» Final Steps: Clean the exterior of the final solution container before removing it from the
fume hood. Wash hands thoroughly after the procedure is complete.[1][5]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm. All personnel
must be familiar with these procedures before beginning work.[1]
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Exposure Route First Aid Measures Source

Move the victim to fresh air
immediately. If breathing is

Inhalation difficult or has stopped, provide [1]
artificial respiration. Call a

physician immediately.[1]

Do not hesitate. Immediately
flush the affected area with
copious amounts of water for
at least 15 minutes while
Skin Contact removing all contaminated [1]
clothing and shoes. A safety
shower must be used for large
area contact. Call a physician

immediately.[1]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. An

Eye Contact eyewash station should be [1]
used. Remove contact lenses
if present and easy to do.
Continue rinsing. Immediately

call an ophthalmologist.[1]

Do NOT induce vomiting due

to the risk of perforation.[1] If

the victim is conscious and

alert, have them rinse their

Ingestion mouth with water and drin.k two 1]

glasses of water. Never give
anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.[1]
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SOP 2: Accidental Spill Response (Small Spill <50 mL)

o Evacuate & Alert: Alert personnel in the immediate vicinity and evacuate the area if
necessary.

o Contain: If safe to do so, prevent the spill from spreading by diking with an inert, non-
combustible absorbent material such as vermiculite, sand, or earth. Do not use combustible
materials like paper towels for the initial containment.

o Neutralize/Absorb: Cover the spill with the absorbent material.

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

» Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste.

o Report: Report the incident to the laboratory supervisor or safety officer.

Diagram: Spill Response Protocol

This flowchart outlines the critical decision points and actions for responding to a chemical spill.
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Caption: Logical workflow for responding to a spill of 6-(Aminomethyl)pyridin-2-amine.
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Stability and Reactivity

o Stability: The compound is stable under normal laboratory conditions.[1]

» Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these
can cause vigorous and potentially hazardous reactions.[2]

o Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3]

Toxicological Information

The toxicological properties of 6-(Aminomethyl)pyridin-2-amine have not been thoroughly
investigated.[1][2] However, the available data and its chemical class suggest it should be
handled with extreme care.

e Acute Toxicity: While oral, dermal, and inhalation data are not available for this specific
compound, an intravenous LD50 in mice was reported as 340 mg/kg.[1] Observed effects at
this dose included convulsions and excitement.[1] Structurally similar aminopyridines are
known to be toxic if swallowed or in contact with skin.[5]

o Corrosivity: As established, the material is extremely destructive to the tissues of the mucous
membranes, upper respiratory tract, eyes, and skin.[1] Ingestion can cause severe swelling
and damage to delicate tissues, with a danger of perforation.[2]

» Carcinogenicity: No component of this product is identified as a probable, possible, or
confirmed human carcinogen by IARC, NTP, or OSHA.[1]

Disposal Considerations

All waste containing 6-(Aminomethyl)pyridin-2-amine must be treated as hazardous.

o Chemical Waste: Dispose of the chemical and any solutions in a designated, properly
labeled hazardous waste container.

o Contaminated Materials: All items that have come into contact with the compound, including
gloves, pipette tips, and cleaning materials, must be disposed of in a solid hazardous waste
container.
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» Regulations: Adhere strictly to all local, state, and federal regulations for hazardous waste
disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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